Cas no 88220-66-0 (2-Benzofurancarboxamide, 5-hydroxy-4-nitro-)

88220-66-0 structure
Product name:2-Benzofurancarboxamide, 5-hydroxy-4-nitro-
2-Benzofurancarboxamide, 5-hydroxy-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxamide, 5-hydroxy-4-nitro-
- 5-hydroxy-4-nitro-1-benzofuran-2-carboxamide
- DTXSID40528152
- 88220-66-0
-
- Inchi: InChI=1S/C9H6N2O5/c10-9(13)7-3-4-6(16-7)2-1-5(12)8(4)11(14)15/h1-3,12H,(H2,10,13)
- InChI Key: APKOOZKTZIOKIU-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C=C(O2)C(=O)N)C(=C1O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 222.02767130g/mol
- Monoisotopic Mass: 222.02767130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 122Ų
2-Benzofurancarboxamide, 5-hydroxy-4-nitro- Related Literature
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Qiongqiong Wang,Liping Qiao,Min Zhou,Shan Wang,Shengrong Lou,Dandan Huang,Qian Wang,Shengao Jing,Hongli Wang,Changhong Chen,Cheng Huang Faraday Discuss., 2021,226, 112-137
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Ibrar Ayub,Dangsheng Su,Marc Willinger,Alexey Kharlamov,Leonid Ushkalov,Valery A. Zazhigalov,Nataly Kirillova,Robert Schlögl Phys. Chem. Chem. Phys., 2003,5, 970-978
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Ralph A. Wheeler,Emily E. Dalbey Phys. Chem. Chem. Phys., 2021,23, 9061-9064
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Michael J. Hertaeg,Heather McLiesh,Julia Walker,Gil Garnier Analyst, 2021,146, 6970-6980
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Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
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